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ic acid

Technical Guide: 2-Acetamido-3-(prop-2-
enylcarbamothioylsulfanyl)propanoic acid

An In-depth Profile for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2-acetamido-3-(prop-2-
enylcarbamothioylsulfanyl)propanoic acid, a molecule of significant interest in the field of
pharmacology and drug development. While the initial query referenced "2-Acetamido-3-
(methylcarbamoylsulfanyl)propanoic acid," extensive database analysis has identified the
correct and extensively documented compound as 2-acetamido-3-(prop-2-
enylcarbamothioylsulfanyl)propanoic acid, also known by its synonym, N-acetyl-S-(N-
allylthiocarbamoyl)-I-cysteine (NAC-AITC). This document will focus on this compound,
providing detailed information on its chemical identity, properties, synthesis, and biological
activities.

This guide is intended for researchers, scientists, and professionals in drug development who
are interested in the therapeutic potential of isothiocyanate metabolites and related
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compounds.

Chemical Identity and Database Information

The compound is registered under the CAS number 87321-45-7.[1] It is a derivative of N-
acetylcysteine and allyl isothiocyanate, the latter being a well-known compound found in
cruciferous vegetables.

N | | Identifi

Identifier Type Value

CAS Number 87321-45-7
2R)-2-acetamido-3-(prop-2-

IUPAC Name (2R) (prop

enylcarbamothioylsulfanyl)propanoic acid

N-acetyl-S-(N-allylthiocarbamoyl)-I-cysteine,

Synenyms NAC-AITC, Ac-ATC-Cys

PubChem CID 20833799

ChEBI ID 176439

InChl Key DJFUZUUKZXAXBZ-ZETCQYMHSA-N

Physicochemical Properties
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Property Value Source
Molecular Formula C9H14N203S2 PubChem
Molecular Weight 262.4 g/mol PubChem
XLogP3 0.7 PubChem
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor

Count 5 PubChem
Rotatable Bond Count 6 PubChem
Exact Mass 262.04458466 Da PubChem
Monoisotopic Mass 262.04458466 Da PubChem
Topological Polar Surface Area 136 A2 PubChem
Heavy Atom Count 16 PubChem

Synthesis and Formation
Metabolic Formation

NAC-AITC is a major metabolite of allyl isothiocyanate (AITC), a compound found in plants of
the Brassicaceae family, such as mustard and wasabi. In vivo, AITC is primarily metabolized
through the mercapturic acid pathway. This involves the conjugation of AITC with glutathione
(GSH), followed by enzymatic degradation to a cysteine conjugate, which is then N-acetylated
to form NAC-AITC and subsequently excreted.

y-glutamyltranspeptidase,
cysteinylglycinase

Glutathione S-transferase (GST

Allyl Isothiocyanate (AITC) NAC-AITC

AITC-Glutathione AITC-Cysteine
Conjugate Conjugate

Click to download full resolution via product page

Metabolic pathway of Allyl Isothiocyanate (AITC) to NAC-AITC.
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Experimental Protocol: Chemical Synthesis

A targeted experimental protocol for the synthesis of NAC-AITC can be adapted from the
established reaction of isothiocyanates with N-acetyl-I-cysteine (NAC). The reaction proceeds
via a nucleophilic addition of the thiol group of NAC to the electrophilic carbon of the
isothiocyanate group of AITC.

Materials:

N-acetyl-I-cysteine (NAC)

« Allyl isothiocyanate (AITC)

e Methanol (anhydrous)

 Stir plate and magnetic stir bar
e Round bottom flask

» Reflux condenser

» Rotary evaporator

Procedure:

 In around bottom flask, dissolve N-acetyl-I-cysteine (1.2 equivalents) in anhydrous methanol
under a nitrogen atmosphere.

 To the stirring solution, add allyl isothiocyanate (1 equivalent) dropwise at room temperature.

o Heat the reaction mixture to 50-60 °C and allow it to stir under reflux for 4-6 hours, or until
the reaction is complete (monitored by TLC or LC-MS).

o After completion, cool the reaction mixture to room temperature.
* Remove the methanol under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by recrystallization or column chromatography to
yield pure 2-acetamido-3-(prop-2-enylcarbamothioylsulfanyl)propanoic acid.
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Biological Activity and Mechanism of Action
Anti-malarial Activity

NAC-AITC has demonstrated significant anti-malarial activity. In a study, it was shown to be
effective against the blood stage of Plasmodium falciparum in vitro.

Parameter Value Organism

IC50 12.6 uM Plasmodium falciparum

This finding is particularly noteworthy as NAC-AITC is a metabolite of a dietary compound,
suggesting that consumption of AITC-containing foods could have a prophylactic effect against
malaria. The study also found that after oral administration of AITC to mice, NAC-AITC was
detected in the serum, while AITC itself was not, indicating that the metabolite is the active anti-

malarial agent in vivo.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Workflow for in vitro anti-malarial activity assessment of NAC-AITC.

Potential Mechanism of Action and Signaling Pathways

The precise molecular mechanism of NAC-AITC's anti-malarial activity is still under
investigation. However, insights can be drawn from the known biological effects of its parent
compound, AITC. AITC is known to modulate several key signaling pathways involved in
inflammation and cellular metabolism. It is plausible that NAC-AITC exerts its effects through

similar pathways.

Sirtl/AMPK Pathway: AITC has been shown to activate Sirtuin 1 (Sirtl) and AMP-activated
protein kinase (AMPK), which are crucial regulators of cellular energy homeostasis and lipid
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metabolism. Activation of this pathway generally leads to a reduction in lipid accumulation and
an increase in fatty acid oxidation.

NF-kB Signaling Pathway: AITC can attenuate the nuclear factor kappa B (NF-kB) signaling
pathway, a key regulator of inflammation. By inhibiting NF-kB, AITC can reduce the production
of pro-inflammatory cytokines.

Given that malaria infection is associated with significant metabolic and inflammatory
responses in the host, the modulation of these pathways by NAC-AITC could contribute to its

anti-malarial effects.
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Potential signaling pathways modulated by AITC and its metabolite NAC-AITC.

Conclusion
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2-Acetamido-3-(prop-2-enylcarbamothioylsulfanyl)propanoic acid (NAC-AITC) is a promising
bioactive molecule with demonstrated anti-malarial activity. As a key metabolite of dietary allyl
isothiocyanate, it represents an important link between nutrition and disease prevention. The
information provided in this technical guide, including its chemical properties, synthesis, and
potential mechanisms of action, serves as a valuable resource for researchers and
professionals in the field of drug discovery and development. Further investigation into the
specific molecular targets and signaling pathways of NAC-AITC is warranted to fully elucidate
its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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